Cas no 2137989-24-1 (4-(1-Ethoxyethenyl)-2-methylaniline)

• Product Name: 4-(1-Ethoxyethenyl)-2-methylaniline
• CAS No: 2137989-24-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5992074
• PubChem ID: 165468339
• Update Time: 2025-06-08

4-(1-Ethoxyethenyl)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2137989-24-1
• EN300-803430
• 4-(1-ethoxyethenyl)-2-methylaniline
• 4-(1-Ethoxyethenyl)-2-methylaniline

• Inchi： 1S/C11H15NO/c1-4-13-9(3)10-5-6-11(12)8(2)7-10/h5-7H,3-4,12H2,1-2H3
• InChI Key： ZBXZLYGXCKMJPV-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1=CC=C(C(C)=C1)N

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(1-Ethoxyethenyl)-2-methylaniline

Chemical Profile of 4-(1-Ethoxyethenyl)-2-methylaniline (CAS No. 2137989-24-1)

4-(1-Ethoxyethenyl)-2-methylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 2137989-24-1, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural and functional properties. This compound, featuring an aromatic amine moiety substituted with an ethoxyvinyl group, presents a versatile scaffold for further chemical modifications and biological evaluations. The presence of both electron-donating and electron-withdrawing groups in its molecular structure makes it a promising candidate for various synthetic applications, particularly in the development of novel bioactive molecules.

The molecular structure of 4-(1-Ethoxyethenyl)-2-methylaniline consists of a benzene ring substituted at the 2-position with a methyl group and at the 4-position with an ethoxyvinyl side chain. This arrangement imparts specific electronic and steric characteristics to the molecule, which can influence its reactivity and interaction with biological targets. The ethoxyvinyl group, in particular, is a key feature that allows for further functionalization via polymerization, cross-coupling reactions, or other organic transformations, making it valuable in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of aryl vinyl ethers due to their ability to modulate various biological pathways. Studies have demonstrated that compounds containing the vinyl ether moiety can exhibit significant activity as intermediates in drug synthesis or as lead compounds themselves. The 4-(1-Ethoxyethenyl)-2-methylaniline scaffold aligns well with this trend, offering a platform for designing molecules with potential therapeutic applications.

One of the most compelling aspects of 4-(1-Ethoxyethenyl)-2-methylaniline is its utility as a building block in medicinal chemistry. The compound's ability to undergo various chemical reactions, such as nucleophilic addition or radical reactions, allows chemists to construct more complex molecules with tailored properties. For instance, it can be used to synthesize novel heterocyclic compounds or to modify existing drug candidates by introducing additional functional groups at specific positions.

Recent research has highlighted the importance of aryl vinyl ethers in the development of small-molecule drugs. These compounds have been shown to interact with biological targets such as enzymes and receptors, potentially leading to the discovery of new treatments for diseases ranging from cancer to inflammatory disorders. The structural features of 4-(1-Ethoxyethenyl)-2-methylaniline, including its aromatic system and ethoxyvinyl side chain, make it an attractive candidate for such investigations.

The synthesis of 4-(1-Ethoxyethenyl)-2-methylaniline typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include Friedel-Crafts alkylation followed by nucleophilic substitution or elimination reactions to introduce the ethoxyvinyl group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its applications on a larger scale.

In addition to its pharmaceutical relevance, 4-(1-Ethoxyethenyl)-2-methylaniline has shown promise in materials science applications. The compound's ability to polymerize or form copolymers with other monomers makes it useful in creating novel polymers with specific mechanical or optical properties. These polymers could find applications in coatings, adhesives, or even advanced materials for electronics.

The biological activity of 4-(1-Ethoxyethenyl)-2-methylaniline has been studied in several contexts. Preliminary experiments suggest that it may exhibit interactions with certain enzymes or receptors, although further research is needed to fully elucidate its mechanism of action. The compound's dual functionality—aromatic amine and ethoxyvinyl group—makes it a rich target for structure-activity relationship (SAR) studies aimed at optimizing its biological profile.

From a regulatory perspective, 4-(1-Ethoxyethenyl)-2-methylaniline is subject to standard chemical safety protocols due to its organic nature. Proper handling procedures should be followed during synthesis and handling to ensure safety and compliance with industry standards. While not classified as a hazardous substance under current regulations, appropriate precautions are always recommended when working with any chemical compound.

The future prospects for 4-(1-Ethoxyethenyl)-2-methylaniline are promising, given its versatility as a synthetic intermediate and potential biological activity. Continued research into its pharmacological properties may uncover new therapeutic uses or lead to innovative applications in materials science. As synthetic chemistry advances, new methods for modifying this compound will likely emerge, further expanding its utility.

In conclusion,4-(1-Ethoxyethenyl)-2-methylaniline (CAS No. 2137989-24-1) represents an important molecule in modern chemical research with applications spanning pharmaceuticals and materials science. Its unique structural features make it a valuable tool for chemists seeking to develop novel bioactive compounds or advanced materials.